Cas no 25465-14-9 (Phenoxathiin,2,8-difluoro-)

• Product Name: Phenoxathiin,2,8-difluoro-
• CAS No: 25465-14-9
• MF: C₁₂H₆F₂OS
• MW: 236.237248897552
• CID: 285124
• PubChem ID: 186095
• Update Time: 2025-04-19

Phenoxathiin,2,8-difluoro- Chemical and Physical Properties

Names and Identifiers

• Phenoxathiin,2,8-difluoro-
• 2,8-difluorophenoxathiine
• Phenoxathiin, 2,8-difluoro-
• 25465-14-9
• SCHEMBL9511329
• DTXSID90180148

• Inchi： 1S/C12H6F2OS/c13-7-1-3-9-11(5-7)16-12-6-8(14)2-4-10(12)15-9/h1-6H
• InChI Key： BGVHXQMRCYDRDI-UHFFFAOYSA-N
• SMILES： S1C2C=C(C=CC=2OC2C=CC(=CC1=2)F)F

Computed Properties

• Exact Mass: 236.01078
• Monoisotopic Mass: 236.011
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.5Ų
• XLogP3: 4.7

Experimental Properties

• Density: 1.431
• Boiling Point: 308.7°C at 760 mmHg
• Flash Point: 140.5°C
• Refractive Index: 1.633
• PSA: 9.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxathiins Phenoxathiins